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Compound of Interest

Compound Name: 4-sec-Butylphenol

Cat. No.: B1210997 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-sec-Butylphenol. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Chemical Identifier and Physical Properties

Property Value

Chemical Name 4-sec-Butylphenol

CAS Number 99-71-8[1]

Molecular Formula C10H14O[2]

Molecular Weight 150.22 g/mol [2]

Appearance White to almost white powder or crystal.[1][3]

Melting Point 46-59 °C[4]

Boiling Point 135-136 °C at 25 mmHg

Flash Point 116 °C (240.8 °F) - closed cup

GHS Hazard Classification and Statements
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1][2][4]

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage.[2]

Specific Target Organ

Toxicity
GHS08 Warning

H371: May cause

damage to organs.[1]

[3] H373: May cause

damage to organs

through prolonged or

repeated exposure.[1]

[3]

Hazardous to the

Aquatic Environment
GHS09 Warning

H411: Toxic to aquatic

life with long lasting

effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 4-sec-Butylphenol to prevent

exposure. The following table summarizes the required PPE.
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Body Part Required PPE
Recommended
Material/Standard

Hands Chemical-resistant gloves

Butyl rubber, Neoprene, or

Viton gloves are recommended

for good resistance.[5] Nitrile

gloves may be suitable for

short-term splash protection

but should be promptly

removed upon contamination.

[6] Always inspect gloves

before use.

Eyes/Face
Chemical splash goggles and

face shield

Goggles must meet ANSI

Z.87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing.[6]

Body
Chemical-resistant lab coat or

apron

A lab coat made of materials

like Nomex® with cotton

clothing underneath is

recommended.[6] For

significant splash potential, a

butyl rubber or neoprene apron

should be worn.[5]

Respiratory Respirator (if required)

Use a NIOSH-approved

respirator with an appropriate

cartridge (e.g., P3) if

engineering controls (like a

fume hood) are insufficient or

unavailable.[6]

Feet
Closed-toe, chemical-resistant

shoes

Shoes should fully cover the

feet.[6]

Experimental Protocols: Handling and Disposal
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Standard Operating Procedure for Handling 4-sec-Butylphenol

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood.

Gather all necessary materials and equipment before starting.

Prepare a designated waste container for 4-sec-Butylphenol.

Donning PPE:

Put on closed-toe shoes and a lab coat.

Wear chemical splash goggles and a face shield.

Don the appropriate chemical-resistant gloves, ensuring they cover the cuffs of the lab

coat.

Handling the Chemical:

Avoid creating dust if handling the solid form.

Carefully weigh and transfer the chemical, minimizing the risk of spills.

Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.[1][3]

After Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][7]

Clean the work area and any contaminated equipment.

Doffing PPE:
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Remove gloves first, avoiding contact with the outside of the gloves.

Remove the face shield and goggles.

Remove the lab coat.

Wash hands again thoroughly.

Disposal Plan

Chemical Waste:

Dispose of 4-sec-Butylphenol and any contaminated materials in a designated, properly

labeled hazardous waste container.[1][8]

Alternatively, the material can be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[4][8]

All disposal must be conducted by a licensed disposal company in accordance with local,

state, and federal regulations.[8]

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Contaminated clothing should be washed thoroughly before reuse.[1][7]

Visualized Workflows
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Preparation

Donning PPE

Chemical Handling

Cleanup & Doffing

Verify fume hood function

Assemble all materials

Prepare waste container

Chemical-resistant gloves

Lab coat & shoes

Goggles & face shield

Weigh & transfer in hood

Proceed with caution

Keep container closed

Clean work area

Dispose of waste

Doff PPE

Wash hands
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Spill Occurs

Evacuate immediate area

Alert supervisor & safety officer

Don appropriate PPE
(if safe to do so)

Contain the spill with
inert absorbent material

Collect absorbed material
into waste container

Decontaminate the area

Dispose of waste
per guidelines

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-sec-Butylphenol | 99-71-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

2. 4-sec-Butylphenol | C10H14O | CID 7453 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-sec-Butylphenol | 99-71-8 | TCI AMERICA [tcichemicals.com]

4. hpc-standards.com [hpc-standards.com]

5. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety
[ehs.cornell.edu]

6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

7. fishersci.com [fishersci.com]

8. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
sec-Butylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210997#personal-protective-equipment-for-
handling-4-sec-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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